Cas no 58543-89-8 (4-Chloro-2,5-dimethoxybenzonitrile)

4-Chloro-2,5-dimethoxybenzonitrile structure

58543-89-8 structure

Product Name:4-Chloro-2,5-dimethoxybenzonitrile

CAS No:58543-89-8

MF:C₉H₈ClNO₂

MW:197.618321418762

CID:820727

PubChem ID:730990

Update Time:2025-04-19

4-Chloro-2,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,5-dimethoxybenzonitrile
- HMS551E01
- O11203
- SR-01000632461-1
- AKOS006273504
- DTXSID00352652
- CS-0319795
- 58543-89-8
- DS-13172
- CCG-42464
- Maybridge1_003433
- Inchi： 1S/C9H8ClNO2/c1-12-8-4-7(10)9(13-2)3-6(8)5-11/h3-4H,1-2H3
- InChI Key： ZUWPOBVDQKRCAB-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C#N)C=C1OC)OC

Computed Properties

Exact Mass: 197.02400
Monoisotopic Mass: 197.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.2Å²

Experimental Properties

Density: 1.26
Boiling Point: 312.4°C at 760 mmHg
Flash Point: 142.7°C
Refractive Index: 1.538
PSA: 42.25000
LogP: 2.22888

4-Chloro-2,5-dimethoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C598173-250mg	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8		250mg	$ 50.00	2022-06-06
TRC	C598173-500mg	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8		500mg	$ 65.00	2022-06-06
TRC	C598173-2.5g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8		2.5g	$ 80.00	2022-06-06
Alichem	A019096637-5g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	95%	5g	$1366.80	2023-09-01
Alichem	A019096637-10g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	95%	10g	$1949.70	2023-09-01
Alichem	A019096637-25g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	95%	25g	$3517.50	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390465-1g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	95%	1g	￥2720.00	2024-05-07
Crysdot LLC	CD12058442-1g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	97%	1g	$372	2024-07-24
Crysdot LLC	CD12058442-5g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	97%	5g	$937	2024-07-24
Crysdot LLC	CD12058442-10g	4-Chloro-2,5-dimethoxybenzonitrile	58543-89-8	97%	10g	$1409	2024-07-24

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5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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